Cas no 85311-39-3 (5,6-dimethyl-1H-1,3-benzodiazole-4,7-diamine)

• Product Name: 5,6-dimethyl-1H-1,3-benzodiazole-4,7-diamine
• CAS No: 85311-39-3
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• MDL: MFCD18807855
• CID: 854224
• PubChem ID: 12820849
• Update Time: 2025-11-02

5,6-dimethyl-1H-1,3-benzodiazole-4,7-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4,7-diamine,5,6-dimethyl-(9CI)
• 5,6-dimethyl-1H-benzimidazole-4,7-diamine
• 5,6-dimethyl-1H-1,3-benzodiazole-4,7-diamine
• 5,6-Dimethyl-1H-benzo[d]imidazole-4,7-diamine
• 1h-benzimidazole-4,7-diamine,5,6-dimethyl-
• 85311-39-3

• MDL： MFCD18807855
• Inchi： 1S/C9H12N4/c1-4-5(2)7(11)9-8(6(4)10)12-3-13-9/h3H,10-11H2,1-2H3,(H,12,13)
• InChI Key： ZBDXDHBXBOAFKQ-UHFFFAOYSA-N
• SMILES： N1C=NC2C(=C(C)C(C)=C(C1=2)N)N

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.7Ų

Additional information on 5,6-dimethyl-1H-1,3-benzodiazole-4,7-diamine

Comprehensive Overview of 5,6-dimethyl-1H-1,3-benzodiazole-4,7-diamine (CAS No. 85311-39-3)

5,6-dimethyl-1H-1,3-benzodiazole-4,7-diamine, with the CAS number 85311-39-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical research. This compound, often referred to by its systematic IUPAC name, belongs to the benzodiazole family, a class of heterocyclic compounds known for their diverse applications. The presence of dimethyl and diamine functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing advanced materials and bioactive agents.

In recent years, the demand for benzodiazole derivatives like 5,6-dimethyl-1H-1,3-benzodiazole-4,7-diamine has surged, driven by their utility in drug discovery and material engineering. The compound's unique structure allows it to act as a building block for fluorescent dyes, pharmaceutical intermediates, and even corrosion inhibitors. A common query among researchers is how this compound compares to other benzodiazole-based molecules in terms of stability and reactivity. Studies have shown that the dimethyl substitution enhances its thermal stability, making it suitable for high-temperature applications.

Another area of interest is the synthetic pathways for producing 5,6-dimethyl-1H-1,3-benzodiazole-4,7-diamine. Modern green chemistry approaches emphasize the use of catalytic methods and solvent-free reactions to minimize environmental impact. This aligns with the growing trend of sustainable chemical synthesis, a topic frequently searched in academic and industrial circles. The compound's diamine functionality also opens doors for polymer modification, a key area in developing high-performance materials for electronics and coatings.

The pharmaceutical potential of 5,6-dimethyl-1H-1,3-benzodiazole-4,7-diamine is another hot topic. Its structure resembles that of known bioactive molecules, prompting investigations into its antimicrobial and antioxidant properties. Researchers are exploring whether this compound could serve as a precursor for new therapeutic agents, particularly in treating oxidative stress-related diseases. This aligns with the broader search trends for novel drug candidates and natural product analogs.

From an analytical chemistry perspective, characterizing 5,6-dimethyl-1H-1,3-benzodiazole-4,7-diamine involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for ensuring purity and identifying impurities, a common concern for chemical suppliers and end-users. The compound's solubility and stability under various conditions are also frequently discussed, as they impact its handling and storage.

In summary, 5,6-dimethyl-1H-1,3-benzodiazole-4,7-diamine (CAS No. 85311-39-3) is a multifaceted compound with promising applications across multiple disciplines. Its structural features, synthetic versatility, and potential bioactivity make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in advancing innovative technologies and therapeutic solutions.